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Compound of Interest

Compound Name: 3-Hydroxybenzaldehyde oxime

CAS No.: 139336-66-6

Cat. No.: B160891

Get Quote

3-Hydroxybenzaldehyde oxime (3-HBAO) is an organic compound featuring a hydroxylated

benzene ring functionalized with an oxime group. This unique structural arrangement,

combining a phenolic hydroxyl group and a reactive oxime moiety, makes it a valuable building

block in organic synthesis.[1] Its significance lies in its utility as a precursor for a wide range of

more complex molecules, including active pharmaceutical ingredients (APIs), agrochemicals,

and specialized materials for coordination chemistry.[1][2] The parent aldehyde, 3-

hydroxybenzaldehyde, is known to possess vasculoprotective, antioxidant, and anti-

inflammatory properties, suggesting a rich field of investigation for its oxime derivative.[3][4]

This guide will provide an in-depth exploration of the synthesis, structural confirmation, and

practical applications of 3-HBAO, grounded in established experimental data and protocols.

Core Chemical Properties and Structure
The fundamental identity of 3-hydroxybenzaldehyde oxime is defined by its molecular

structure and physicochemical properties. The presence of both a hydrogen bond donor

(hydroxyl group) and acceptor (oxime nitrogen) in a rigid aromatic framework dictates its

solubility, reactivity, and potential for intermolecular interactions.
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Molecular Structure:

Caption: Chemical Structure of 3-Hydroxybenzaldehyde Oxime.

Table 1: Physicochemical Properties of 3-Hydroxybenzaldehyde Oxime

Property Value Source(s)

CAS Number 22241-18-5 [5][6][7]

Molecular Formula C₇H₇NO₂ [5][6]

Molecular Weight 137.14 g/mol [5][6]

Appearance Colorless oil or solid [8]

Boiling Point 293.0 ± 23.0 °C (Predicted) [5]

Density 1.18 ± 0.1 g/cm³ (Predicted) [5]

pKa 9.46 ± 0.10 (Predicted) [5]

LogP 1.20 (Predicted) [5]

Synthesis and Mechanistic Rationale
The most direct and common synthesis of 3-hydroxybenzaldehyde oxime is the

condensation reaction between 3-hydroxybenzaldehyde and hydroxylamine. This method is

efficient, high-yielding, and proceeds under mild conditions.

Experimental Protocol: Synthesis from 3-
Hydroxybenzaldehyde
This protocol is adapted from a standard oximation procedure.[8] The causality behind the

choice of reagents is critical for success. Hydroxylamine hydrochloride is the stable salt form of

the reactive nucleophile, hydroxylamine. A base is required to liberate the free hydroxylamine in

situ. Sodium acetate is an ideal choice; it is a weak base, strong enough to deprotonate the

hydroxylamine hydrochloride (pKa ~6) but not so strong as to deprotonate the phenolic

hydroxyl group (pKa ~10) on the starting material, which could lead to side reactions. Ethanol

serves as an excellent solvent, dissolving both the organic aldehyde and the inorganic salts.
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Materials:

3-Hydroxybenzaldehyde (1.0 eq)

Hydroxylamine hydrochloride (1.2 eq)

Sodium acetate (1.3 eq)

Ethanol (approx. 10 mL per gram of aldehyde)

Anhydrous ether

Saturated brine solution

Anhydrous sodium sulfate (Na₂SO₄)

Step-by-Step Methodology:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer, add 3-

hydroxybenzaldehyde, hydroxylamine hydrochloride, and sodium acetate in sequence to the

ethanol solvent.

Reaction Execution: Stir the mixture vigorously at room temperature. The reaction progress

can be monitored by Thin Layer Chromatography (TLC) until the starting aldehyde spot is

consumed (typically 4-6 hours).

Workup - Solvent Removal: Once the reaction is complete, concentrate the mixture under

reduced pressure using a rotary evaporator to remove the bulk of the ethanol.

Workup - Extraction: To the resulting residue, add deionized water and extract the product

into a suitable organic solvent like anhydrous ether (3x volumes). This separates the organic

product from the inorganic salts (NaCl) and unreacted reagents.

Workup - Washing and Drying: Wash the combined organic layers with saturated brine to

remove residual water. Dry the organic layer over anhydrous Na₂SO₄ to remove all traces of

water, then filter.
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Isolation: Evaporate the solvent from the filtrate under reduced pressure to yield the final

product, 3-hydroxybenzaldehyde oxime, typically as a colorless oil or solid with high purity

(yields reported up to 96.3%).[8]

Synthesis Workflow Diagram
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Caption: Proposed MIF signaling pathway and point of inhibition.

Safety, Handling, and Storage
As with any chemical reagent, proper handling of 3-hydroxybenzaldehyde oxime is essential.

The following guidelines are based on standard safety data sheets for related compounds.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles with

side-shields, chemical-resistant gloves, and a lab coat. [9][10]* Handling: Handle in a well-

ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or

vapors. Avoid contact with skin and eyes. [9][10]* Storage: Store the container tightly closed

in a dry, cool, and well-ventilated place, away from strong oxidizing agents and direct

sunlight. [9]* First-Aid Measures:

Inhalation: Move the victim to fresh air. Seek medical attention if symptoms occur. [10] *

Skin Contact: Immediately wash off with plenty of soap and water. Remove contaminated

clothing. [11] * Eye Contact: Rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing and seek medical attention. [10]

* Ingestion: Rinse mouth with water and seek immediate medical attention. [9]

Conclusion
3-Hydroxybenzaldehyde oxime is a chemical of significant value due to its straightforward

synthesis and versatile reactivity. Its dual functional groups provide a platform for the creation

of diverse molecular architectures, making it a staple intermediate in pharmaceutical research,

materials science, and synthetic chemistry. The robust protocols for its synthesis and the clear

spectroscopic markers for its identification make it an accessible and reliable compound for

laboratory use. Future research into the direct biological activities of 3-HBAO and its derivatives

may unlock new therapeutic potentials, building upon the known bioactivities of its parent

aldehyde.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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